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Compound of Interest

Compound Name: D-(+)-Cellohexose eicosaacetate

Cat. No.: B7796862 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a detailed overview of the synthesis pathway for D-(+)-
Cellohexose eicosaacetate, a fully acetylated derivative of the cello-oligosaccharide D-(+)-

Cellohexose. This compound serves as a valuable tool in biochemical research, particularly as

an enzyme inhibitor for studies related to diabetes, cancer, and inflammatory disorders. The

synthesis is a two-stage process involving the controlled depolymerization of cellulose to yield

D-(+)-Cellohexose, followed by its complete acetylation (per-acetylation) to produce the final

product. This document outlines detailed experimental protocols for both stages, presents

quantitative data in structured tables, and includes graphical representations of the synthesis

workflow.

Introduction
D-(+)-Cellohexose eicosaacetate is an oligosaccharide derivative where all hydroxyl groups

of D-(+)-Cellohexose are acetylated. Its chemical formula is C76H102O51, and it has a

molecular weight of 1831.59 g/mol . The per-acetylation of the parent cello-oligosaccharide

alters its solubility and conformational properties, making it a specific substrate or inhibitor for

certain enzymes. The synthesis pathway is critical for obtaining high-purity material for

research and potential therapeutic applications. The overall synthesis workflow is depicted

below.
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Cellulose (Starting Material)

Step 1: Controlled Hydrolysis
(Enzymatic or Acid-Catalyzed)

Mixture of Cello-oligosaccharides

Chromatographic Purification
(HPLC, SEC)

D-(+)-Cellohexose

Step 2: Per-O-acetylation
(Acetic Anhydride + Catalyst)

D-(+)-Cellohexose Eicosaacetate

Cellulose (C₆H₁₀O₅)n Hydrolysis
(H₂SO₄ or Cellulase) D-(+)-Cellohexose C₃₆H₆₂O₃₁

Per-acetylation
(Ac₂O, Catalyst) D-(+)-Cellohexose Eicosaacetate C₇₆H₁₀₂O₅₁
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To cite this document: BenchChem. [A Comprehensive Technical Guide to the Synthesis of
D-(+)-Cellohexose Eicosaacetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7796862#synthesis-pathway-for-d-cellohexose-
eicosaacetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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